Hexylene glycol

Specification

• Description: Hexylene glycol is an oily colorless liquid with a mild sweet odor. Floats and mixes slowly with water. (USCG, 1999); 2-methylpentane-2,4-diol is a glycol in which the two hydroxy groups are at positions 2 and 4 of 2-methylpentane (isopentane).; Hexylene glycol is a natural product found in Nicotiana tabacum with data available.
• CAS No.: 107-41-5
• Molecular Formula: C6H14O2; C6H14O2; (CH3)2COHCH2CHOHCH3
• Molecular Weight: 118.17 g/mol
• IUPAC Name: 2-methylpentane-2,4-diol
• Standard InChI: InChI=1S/C6H14O2/c1-5(7)4-6(2,3)8/h5,7-8H,4H2,1-3H3
• Standard InChI Key: SVTBMSDMJJWYQN-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H](CC(C)(C)O)O
• SMILES: CC(CC(C)(C)O)O
• Canonical SMILES: CC(CC(C)(C)O)O
• Boiling Point: 387 °F at 760 mmHg (USCG, 1999); 198 °C at 760 mm Hg; 198 °C; 388 °F
• Colorform: Liquid; Colorless liquid
• Flash Point: 200 °F (USCG, 1999); 93 °C, closed cup; 93 degree C (closed cup); 205 °F (96 °C) (Open cup); 96 °C o.c.; 209 °F
• Melting Point: -58 °F (USCG, 1999); Freezing point = -50 °C (glass or vitreous condition); Heat of fusion at melting point = 1.48X10+7 J/kmol; -50 °C; -58 °F (sets to glass); -58 °F (Sets to glass)